(1R,6S,7R)-bicyclo[4.1.0]heptan-7-amine hydrochloride

• IUPAC Name: (1S,6R)-bicyclo[4.1.0]heptan-7-amine;hydrochloride
• InChI: InChI=1S/C7H13N.ClH/c8-7-5-3-1-2-4-6(5)7;/h5-7H,1-4,8H2;1H/t5-,6+,7?
• InChI Key: DHFFJAHGRGPJSA-VPEOJXMDSA-N
• Canonical SMILES: C1CCC2C(C1)C2N.Cl
• Isomeric SMILES: C1CC[C@H]2[C@@H](C1)C2N.Cl
• Molecular Formula: C7H14ClN
• Molecular Weight: 147.64 g/mol

Description

(1R,6S,7R)-bicyclo[4.1.0]heptan-7-amine hydrochloride, also known as norbornane, is a cyclic amine compound that has been extensively studied for its potential applications in scientific research. This compound has a unique molecular structure that makes it a valuable tool in various fields, including chemistry, pharmacology, and neuroscience. In 1.0]heptan-7-amine hydrochloride.

Scientific Research Applications

Norbornane Derivatives in Pharmaceutical Research

Norbornane compounds, closely related to the bicyclic structure of interest, have gained significance in pharmaceutical research. These compounds are not only used as medicaments but also serve as test molecules for studying structure-activity relationships due to their unique molecular shape and fixed position of substituents. This research illuminates the potential of such bicyclic compounds in drug discovery and development, highlighting their role in medicinal chemistry and pharmaceutical sciences (Buchbauer & Pauzenberger, 1991).

Catalytic Oxidation and Chemical Synthesis

The catalytic oxidation of cyclohexene, which can produce a variety of products including 7-oxabicyclo[4.1.0]heptane, underscores the synthetic value of bicyclic compounds. These reactions are crucial for creating intermediates widely used in the chemical industry. The ability to control and direct these reactions is essential for synthesizing targeted products efficiently, making the study of such bicyclic structures valuable for both academic and industrial chemists (Cao et al., 2018).

Applications in Material Science

Bicyclic compounds also find applications in material science, particularly in the development of flame retardants and dielectric materials. For instance, cyclotriphosphazene compounds, which share a similar interest in cyclic and polycyclic structures, demonstrate significant potential as flame retardants due to their low toxicity and effective flame-retardant properties. Additionally, their dielectric properties are explored for potential applications in the electrical field, indicating the broad utility of bicyclic and related cyclic compounds in advanced material science (Usri, Jamain, & Makmud, 2021).